(2-Cyclohexylethenyl)bis(2-methylpropyl)alumane

• CAS No.: 61153-36-4
• Molecular Formula: C16H31Al
• Molecular Weight: 250.40 g/mol
• IUPAC Name: 2-cyclohexylethenyl-bis(2-methylpropyl)alumane
• InChI: InChI=1S/C8H13.2C4H9.Al/c1-2-8-6-4-3-5-7-8;2*1-4(2)3;/h1-2,8H,3-7H2;2*4H,1H2,2-3H3
• InChI Key: CSFNDQIXXLBXCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C[Al](CC(C)C)C=CC1CCCCC1

Description

(2-Cyclohexylethenyl)bis(2-methylpropyl)alumane is an organoaluminum compound with the molecular formula C16H31Al It is characterized by the presence of a cyclohexylethenyl group and two 2-methylpropyl groups attached to an aluminum atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Cyclohexylethenyl)bis(2-methylpropyl)alumane typically involves the reaction of cyclohexylethene with bis(2-methylpropyl)aluminum. The reaction is carried out under an inert atmosphere, such as nitrogen or argon, to prevent oxidation. The reaction conditions often include the use of a solvent like toluene or hexane and a temperature range of 0°C to room temperature .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity. The compound is then purified through distillation or recrystallization techniques.

Chemical Reactions Analysis

Types of Reactions

(2-Cyclohexylethenyl)bis(2-methylpropyl)alumane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form aluminum oxides and other by-products.

Reduction: It can participate in reduction reactions, often acting as a reducing agent.

Substitution: The compound can undergo nucleophilic substitution reactions, where the aluminum atom is replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like oxygen or hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like halides or amines. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield aluminum oxides, while substitution reactions can produce various organ